17-acetamido-5-androstan-3-ol-4-bis(2-chloroethyl)aminophenylacetate
17-acetamido-5-androstan-3-ol-4-bis(2-chloroethyl)aminophenylacetate
Brand Name:
Vulcanchem
CAS No.:
110320-70-2
VCID:
VC0008640
InChI:
InChI=1S/C33H48Cl2N2O3/c1-22(38)36-30-11-10-28-27-9-6-24-21-26(12-14-32(24,2)29(27)13-15-33(28,30)3)40-31(39)20-23-4-7-25(8-5-23)37(18-16-34)19-17-35/h4-5,7-8,24,26-30H,6,9-21H2,1-3H3,(H,36,38)/t24-,26-,27?,28?,29?,30-,32-,33-/m0/s1
SMILES:
CC(=O)NC1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl)C)C
Molecular Formula:
C33H48Cl2N2O3
Molecular Weight:
591.6 g/mol
17-acetamido-5-androstan-3-ol-4-bis(2-chloroethyl)aminophenylacetate
CAS No.: 110320-70-2
Main Products
VCID: VC0008640
Molecular Formula: C33H48Cl2N2O3
Molecular Weight: 591.6 g/mol
| CAS No. | 110320-70-2 |
|---|---|
| Product Name | 17-acetamido-5-androstan-3-ol-4-bis(2-chloroethyl)aminophenylacetate |
| Molecular Formula | C33H48Cl2N2O3 |
| Molecular Weight | 591.6 g/mol |
| IUPAC Name | [(3S,5S,10S,13S,17S)-17-acetamido-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-[4-[bis(2-chloroethyl)amino]phenyl]acetate |
| Standard InChI | InChI=1S/C33H48Cl2N2O3/c1-22(38)36-30-11-10-28-27-9-6-24-21-26(12-14-32(24,2)29(27)13-15-33(28,30)3)40-31(39)20-23-4-7-25(8-5-23)37(18-16-34)19-17-35/h4-5,7-8,24,26-30H,6,9-21H2,1-3H3,(H,36,38)/t24-,26-,27?,28?,29?,30-,32-,33-/m0/s1 |
| Standard InChIKey | BLLAWDFADRSHFN-IYYPERTOSA-N |
| Isomeric SMILES | CC(=O)N[C@H]1CCC2[C@@]1(CCC3C2CC[C@@H]4[C@@]3(CC[C@@H](C4)OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl)C)C |
| SMILES | CC(=O)NC1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl)C)C |
| Canonical SMILES | CC(=O)NC1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl)C)C |
| Synonyms | 17-acetamido-5-androstan-3-ol-4-bis(2-chloroethyl)aminophenylacetate AACEAP |
| PubChem Compound | 130635 |
| Last Modified | Nov 11 2021 |
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